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Compound of Interest

Compound Name: 2-Chlorophenylglycine

Cat. No.: B1296332

This guide provides an in-depth overview of 2-Chlorophenylglycine, a pivotal intermediate in
the pharmaceutical industry, particularly in the synthesis of the antiplatelet agent Clopidogrel.[1]
[2][3] Aimed at researchers, scientists, and professionals in drug development, this document
details its chemical identity, physicochemical properties, safety information, and experimental
protocols for its synthesis.

Chemical Identification and Properties

2-Chlorophenylglycine is a non-proteinogenic amino acid characterized by a chlorophenyl
group attached to the alpha-carbon of glycine. It exists as a racemic mixture, DL-2-(2-
Chlorophenyl)glycine, and as individual enantiomers.[3][4]

Chemical Identifiers

Multiple CAS Numbers are associated with 2-Chlorophenylglycine and its different forms. The
most commonly cited CAS Number for the racemic mixture is 88744-36-9.[5][6][7][8][9][10]
Another frequently referenced CAS number for the DL-form is 141196-64-7.[1][2][3][11][12]
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Identifier

Value

Source(s)

IUPAC Name

2-amino-2-(2-

chlorophenyl)acetic acid

[1](7][10]

CAS Number (Racemic) 88744-36-9 [51617181e110]
141196-64-7 [12][3111][22]
Molecular Formula CsHsCINO:2 [L15117118]

Canonical SMILES

C1=CC=C(C(=C1)C(C(=0)O)N
)Cl

[1](7]

InChl Key

LMIZLNPFTRQPSF-
UHFFFAOYSA-N

[11(7][10]

Physicochemical Data

The physical and chemical properties of 2-Chlorophenylglycine are crucial for its handling,

storage, and application in synthetic processes.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.scimplify.com/dl-2-2-chlorophenyl-glycine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chlorophenyl_glycine
https://fluorochem.co.uk/product/F011646/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.medchemexpress.com/2-chlorophenylglycine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chlorophenyl_glycine
https://www.chembk.com/en/chem/2-Chlorophenyl%20Glycine
https://www.tcichemicals.com/IN/en/p/C2579
https://fluorochem.co.uk/product/F011646/
https://www.scimplify.com/dl-2-2-chlorophenyl-glycine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5325760.htm
https://pharm.sinocurechem.com/dl-2-2-chlorophenylglycine-cas-141196-64-7/
https://www.pharmaffiliates.com/en/141196-64-7-dl-2-2-chlorophenyl-glycine-pa070221002.html
https://www.capotchem.com/doc/msds_141196-64-7.do
https://www.scimplify.com/dl-2-2-chlorophenyl-glycine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chlorophenyl_glycine
https://www.chembk.com/en/chem/2-Chlorophenyl%20Glycine
https://www.scimplify.com/dl-2-2-chlorophenyl-glycine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chlorophenyl_glycine
https://www.scimplify.com/dl-2-2-chlorophenyl-glycine
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chlorophenyl_glycine
https://fluorochem.co.uk/product/F011646/
https://www.benchchem.com/product/b1296332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)

Molecular Weight 185.61 g/mol [5161[719]

Appearance White t-o oﬁ-w-hite powder or sIElEl]
crystalline solid

Melting Point 182.9 °C [10]

185.4-186.8 °C [4]

186 °C (decomposes) [9]

218-220 °C (decomposes) [51[8]

Boiling Point (Predicted) 318.8 £32.0 °C [518]

Slightly soluble in water;

Solubility soluble in dilute aqueous acids  [3]
and alkalis.
pKa (Predicted) 1.69 +0.10 [518]

Safety and Handling

Understanding the hazards associated with 2-Chlorophenylglycine is essential for safe

laboratory and industrial practices.

GHS Hazard Information

Hazard Statement Description Source(s)
H315 Causes skin irritation [51[12][13][14]
H319 Causes serious eye irritation [51[12][13][14]
H335 May cause respiratory irritation  [5][12][13]

Precautionary Statements

Key precautionary statements for handling 2-Chlorophenylglycine include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][12][13]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.medchemexpress.com/2-chlorophenylglycine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chlorophenyl_glycine
https://www.tcichemicals.com/IN/en/p/C2579
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.medchemexpress.com/2-chlorophenylglycine.html
https://www.chembk.com/en/chem/2-Chlorophenyl%20Glycine
https://www.tcichemicals.com/IN/en/p/C2579
https://fluorochem.co.uk/product/F011646/
https://patents.google.com/patent/US20040176637A1/en
https://www.tcichemicals.com/IN/en/p/C2579
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.chembk.com/en/chem/2-Chlorophenyl%20Glycine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.chembk.com/en/chem/2-Chlorophenyl%20Glycine
https://pharm.sinocurechem.com/dl-2-2-chlorophenylglycine-cas-141196-64-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.chembk.com/en/chem/2-Chlorophenyl%20Glycine
https://www.benchchem.com/product/b1296332?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.capotchem.com/doc/msds_141196-64-7.do
https://www.chemicalbook.com/msds/amino-2-chloro-phenyl-acetic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/C1401_EU_6N.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.capotchem.com/doc/msds_141196-64-7.do
https://www.chemicalbook.com/msds/amino-2-chloro-phenyl-acetic-acid.pdf
https://www.tcichemicals.com/BE/en/sds/C1401_EU_6N.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.capotchem.com/doc/msds_141196-64-7.do
https://www.chemicalbook.com/msds/amino-2-chloro-phenyl-acetic-acid.pdf
https://www.benchchem.com/product/b1296332?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8325761.htm
https://www.capotchem.com/doc/msds_141196-64-7.do
https://www.chemicalbook.com/msds/amino-2-chloro-phenyl-acetic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e P264: Wash skin thoroughly after handling.[13][14]
o P280: Wear protective gloves/eye protection/face protection.[13][14]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[13][14]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5][12][13]

Experimental Protocols

The synthesis of racemic 2-Chlorophenylglycine is commonly achieved through a Strecker-
type synthesis.

Synthesis of DL-2-(2-Chlorophenyl)glycine

This protocol describes a general procedure for the synthesis of racemic 2-
Chlorophenylglycine.[4][5]

Materials:

2-Chlorobenzaldehyde

o Ammonium hydrogencarbonate (NH4sHCOs)
e Sodium cyanide (NaCN)

e Methanol

o Water

e 45% Sodium hydroxide (NaOH) solution

o Activated carbon

50% Sulfuric acid (H2S0Oa)

Procedure:
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e A solution of 2-chlorobenzaldehyde, ammonium hydrogencarbonate (23.7 g), and sodium
cyanide (14.7 g) is prepared in a mixture of 500 ml of methanol and 500 ml of water.[4]

e The mixture is stirred at 65-70°C for 5 hours.[4]

e The solution is then concentrated and transferred to an autoclave. 45% NaOH solution is
added, and the mixture is refluxed for 4 hours at 120°C.[4]

 After cooling, 2 g of activated carbon is added to the reaction mixture and stirred for 10
minutes for decolorization.[4][5]

e The activated carbon is removed by filtration.[4][5]
o The pH of the filtrate is adjusted to 7-8 with 50% H2S0Oa.[4][5]

e The resulting precipitate is collected by filtration and washed with water to yield 2-
chlorophenylglycine.[4][5]

Process Visualization

The following diagrams illustrate the synthesis workflow and the logical relationship of the
components.
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Caption: Workflow for the synthesis of DL-2-Chlorophenylglycine.
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Caption: Logical relationship of 2-Chlorophenylglycine in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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